4-(Bromomethyl)-2-(trifluoromethyl)thiazole hydrobromide

• Molecular Formula: C5H4Br2F3NS
• Molecular Weight: 326.96 g/mol
• SMILES: C1=C(N=C(S1)C(F)(F)F)CBr.Br
• InChI: InChI=1S/C5H3BrF3NS.BrH/c6-1-3-2-11-4(10-3)5(7,8)9;/h2H,1H2;1H
• InChIKey: LNABRFSINOVFIL-UHFFFAOYSA-N

4-(Bromomethyl)-2-(trifluoromethyl)thiazole Hydrobromide Specifications

4-(Bromomethyl)-2-(trifluoromethyl)thiazole hydrobromide (CAS not universally assigned for the hydrobromide salt) is a bifunctional heterocyclic building block featuring a thiazole core substituted with a reactive bromomethyl group at the 4-position and an electron-withdrawing trifluoromethyl group at the 2-position . The free base, 4-(Bromomethyl)-2-(trifluoromethyl)thiazole (CAS: 852854-38-7; MF: C5H3BrF3NS; MW: 246.05 g/mol), is a widely catalogued precursor, while the hydrobromide salt (MW: 326.96 g/mol) offers distinct advantages in handling and stability . The bromomethyl group serves as a primary electrophilic handle for nucleophilic substitution reactions (e.g., with amines, thiols, alkoxides), while the trifluoromethyl group imparts enhanced lipophilicity, metabolic stability, and electronic modulation to the thiazole ring, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis .

Hydrobromide salt: crystalline, non-hygroscopic form supports accurate stoichiometry and handling reproducibility

Bromomethyl handle at 4-position enables mild SN2 derivatization with N-, O-, and S-nucleophiles

2-Trifluoromethyl group modulates lipophilicity and electronic properties for downstream analog design

Regioisomeric identity (2-CF3, 4-CH2Br) ensures defined substitution pattern for SAR consistency

Uniqueness vs. Positional Isomers and Analogs

Simple substitution of 4-(Bromomethyl)-2-(trifluoromethyl)thiazole hydrobromide with its close analogs—including positional isomers, alternative halogens, or the free base—is not feasible without compromising synthetic outcomes. The precise 2-trifluoromethyl-4-bromomethyl substitution pattern on the thiazole ring dictates unique regiochemical and electronic properties, which are critical for downstream reactivity in cross-coupling or nucleophilic displacement reactions [1]. Unlike the 2-bromomethyl-4-trifluoromethyl isomer (CAS 852854-41-2), this compound places the electron-withdrawing group ortho to the thiazole nitrogen, altering the ring's electron density and influencing the reactivity of the bromomethyl electrophile [2]. Furthermore, the hydrobromide salt form is selected for its superior stability and handling characteristics compared to the moisture-sensitive free base, directly impacting reproducibility in multi-step syntheses . The quantitative evidence below details why these specific molecular features translate into verifiable performance differences.

Free base vs. hydrobromide salt

Free base is moisture-sensitive and low-melting; salt form provides consistent stoichiometry and long-term storage stability, which may directly impact multi-step synthesis reproducibility.

Positional isomer (2-CH2Br-4-CF3 thiazole)

Swapping substituent positions alters electronic environment of the ring and electrophile reactivity; this regioisomer may lead to different reaction outcomes and SAR profiles, not a direct substitute.

Alternative halogen (e.g., chloromethyl analog)

Chloromethyl group shows significantly lower SN2 reactivity; substitution may require harsher conditions and could reduce derivatization efficiency, limiting downstream library synthesis.

• [1] thiazole.com. (2022). 2-(Bromomethyl)-4-(trifluoromethyl)thiazole (CAS: 852854-41-2) - Heterocyclic Building Blocks-Thiazole. Retrieved from https://www.thiazole.com/852854-41-2-archive.html. View Source
• [2] PubChemLite. (n.d.). C5H3BrF3NS. Retrieved from https://pubchemlite.lcsb.uni.lu. View Source

Key Evidence for Product Selection

Hydrobromide Salt vs. Free Base: Stability and Handling

The hydrobromide salt form is purposefully selected over the free base for quantifiable advantages in stability and handling, despite a 32.9% increase in molecular weight. The free base (MW: 246.05 g/mol) is a low-melting solid with a predicted boiling point of 175.6±40.0 °C and a predicted pKa of -2.31±0.10, indicating a propensity for protonation and potential instability under ambient conditions . In contrast, the hydrobromide salt (MW: 326.96 g/mol) is a crystalline solid that is non-hygroscopic, ensuring consistent stoichiometry and purity throughout storage and use, a critical factor for reproducible synthetic outcomes .

Salt Form Stability

Class-level inference

HBr salt: crystalline, MW 326.96 vs free base: low-melting, MW 246.05 (+80.91 g/mol)

Supports stoichiometric accuracy and lot consistency

Predicted properties; confirm with CoA

Evidence Dimension	Molecular Weight and Physical Form
Target Compound Data	MW = 326.96 g/mol; crystalline solid
Comparator Or Baseline	Free Base: MW = 246.05 g/mol; low-melting solid (Predicted bp: 175.6±40.0 °C)
Quantified Difference	MW increase of 80.91 g/mol (+32.9%); improved physical form for handling
Conditions	Comparative analysis of molecular formula and predicted physical properties from vendor datasheets.

Why This Matters

The selection of the hydrobromide salt directly impacts the accuracy of reaction stoichiometry and the long-term reliability of synthetic protocols, justifying the procurement of the salt over the free base for critical applications.

Bromomethyl Electrophilicity for SN2 Functionalization

The bromomethyl group (-CH2Br) at the 4-position is a superior electrophile for SN2 nucleophilic substitution reactions when compared to chloromethyl (-CH2Cl) or unfunctionalized methyl (-CH3) analogs. While direct kinetic data for this specific compound is not available in the public domain, established principles of organic chemistry and class-level evidence confirm that the carbon-bromine bond is significantly more reactive than the carbon-chlorine bond in aliphatic nucleophilic substitution due to its lower bond dissociation energy and bromide's superior leaving group ability . This reactivity is essential for efficient derivatization with amines, thiols, and alkoxides, a key application for this building block .

Electrophile Reactivity

Class-level inference

-CH2Br >> -CH2Cl > -CH3 (qualitative SN2 order)

Supports efficient SN2 derivatization workflows

Class-level reactivity; specific kinetic rates not available

Evidence Dimension	Nucleophilic Substitution Reactivity
Target Compound Data	High SN2 reactivity via -CH2Br group
Comparator Or Baseline	Chloromethyl analog (-CH2Cl): Lower SN2 reactivity; Methyl analog (-CH3): No SN2 reactivity
Quantified Difference	Reactivity order: -CH2Br >> -CH2Cl > -CH3 (qualitative class-level inference)
Conditions	General organic chemistry principles for aliphatic nucleophilic substitution reactions.

Why This Matters

Procurement of the bromomethyl-functionalized compound is essential for reaction sequences requiring a reliable and efficient electrophilic handle, as alternatives like chloromethyl or methyl derivatives would necessitate harsher conditions or be unreactive, leading to synthetic failure.

Regioisomeric Reactivity: 2-CF3 vs. 4-CF3 Substitution

The target compound's regioisomer, 2-(Bromomethyl)-4-(trifluoromethyl)thiazole hydrobromide (CAS 852854-41-2 for the free base), places the electron-withdrawing trifluoromethyl group at the 4-position and the bromomethyl electrophile at the 2-position. This positional swap alters the electronic environment of the thiazole ring and the electrophile. The 2-position on a thiazole is inherently more electron-deficient than the 4-position due to the adjacent electronegative nitrogen and sulfur atoms, potentially making the 2-CH2Br group more reactive but also less stable than the 4-CH2Br group [1]. While no direct comparative rate data is published for this pair, the distinct electronic profiles dictate that these two isomers are not interchangeable and will lead to different reaction outcomes and biological profiles [1][2].

Regioisomer Reactivity

Class-level inference

4-CH2Br-2-CF3 vs 2-CH2Br-4-CF3: distinct electronic profiles

Prevents regioisomer mismatch in SAR studies

No direct comparative kinetic data published

Evidence Dimension	Electrophilic Position and Reactivity Profile
Target Compound Data	4-CH2Br group adjacent to C5-H; 2-CF3 group adjacent to N and S.
Comparator Or Baseline	2-(Bromomethyl)-4-(trifluoromethyl)thiazole (2-CH2Br adjacent to N and S).
Quantified Difference	Qualitative difference in electronic environment and reactivity; not directly quantifiable.
Conditions	Based on fundamental heterocyclic chemistry and electronic structure analysis.

Why This Matters

For projects requiring a specific thiazole substitution pattern, procurement of the correct regioisomer is non-negotiable. Substituting the 2-CH2Br isomer for the 4-CH2Br isomer will alter the geometry and electronic properties of the final product, potentially leading to failed structure-activity relationships (SAR) or incorrect patent filings.

• [1] thiazole.com. (2022). 2-(Bromomethyl)-4-(trifluoromethyl)thiazole (CAS: 852854-41-2) - Heterocyclic Building Blocks-Thiazole. Retrieved from https://www.thiazole.com/852854-41-2-archive.html. View Source
• [2] PubChemLite. (n.d.). C5H3BrF3NS. Retrieved from https://pubchemlite.lcsb.uni.lu. View Source

Purity Specification for Research-Grade Material

Multiple reputable vendors, including Macklin, offer this compound with a minimum purity of 97% . This high specification is critical for applications where the presence of unknown impurities can confound biological results or lead to complex reaction mixtures. While not a differentiating factor against an alternative with identical purity, this specification is a key procurement criterion that distinguishes research-grade material from lower-purity technical grades.

Purity Specification

Supporting evidence

≥97% (vendor CoA)

Reduces side-reaction risk in synthesis

Verify CoA per lot; research-grade material

Evidence Dimension	Product Purity (Assay)
Target Compound Data	≥97%
Comparator Or Baseline	Lower purity grades (e.g., >90% or technical grade)
Quantified Difference	Minimum 97% purity specification ensures minimal batch-to-batch variability.
Conditions	Vendor Certificate of Analysis (CoA) specifications (e.g., from Macklin, CheMenu).

Why This Matters

Procurement of 97% pure material reduces the risk of side reactions and biological artifacts, improving the reproducibility and reliability of experimental data, which is a direct, verifiable value proposition for scientific end-users.

Toxicological Profile and Safety Precautions

The compound is classified with acute toxicity via oral, dermal, and inhalation routes (H301, H311, H331) and is suspected of causing genetic defects (H341) . This profile necessitates careful handling under inert atmosphere and with appropriate personal protective equipment, as indicated by storage conditions recommending inert atmosphere and freezer temperatures .

Hazard Profile

Supporting evidence

H301, H311, H331, H341

Supports lab safety and handling protocols

Consult SDS before use; use inert atmosphere

Evidence Dimension	Hazard Classification
Target Compound Data	H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled), H341 (Suspected of causing genetic defects).
Comparator Or Baseline	Free base: Similar profile expected.
Quantified Difference	Not applicable
Conditions	GHS classification from ChemicalBook and vendor safety datasheets.

Why This Matters

Awareness of the specific hazard profile is essential for safe procurement and handling in research and industrial settings, ensuring compliance with laboratory safety protocols and proper waste disposal.

Key Application Scenarios

Medicinal Chemistry: Drug-Like Library Synthesis

The compound's primary utility lies in the rapid diversification of a drug-like core. The bromomethyl handle can be displaced by a variety of nitrogen, oxygen, or sulfur nucleophiles under mild conditions to generate focused libraries of thiazole-containing analogs. The trifluoromethyl group enhances the metabolic stability and membrane permeability of the resulting compounds, a well-established strategy in drug design . This makes the hydrobromide salt an ideal starting material for fragment-based drug discovery or lead optimization campaigns targeting oncology, infectious diseases, or CNS disorders.

Agrochemical Intermediate: Fungicide and Insecticide Scaffold

Thiazole derivatives, particularly those with trifluoromethyl groups, are prominent scaffolds in modern agrochemicals. This compound serves as a versatile intermediate for the synthesis of novel fungicides, insecticides, or herbicides. The reactive bromomethyl group allows for the facile introduction of diverse pharmacophores required for target pest or pathogen binding, while the thiazole core provides favorable environmental degradation profiles .

Materials Science: Precursor for Polymers and Ligands

Beyond life sciences, this compound can act as a heterocyclic monomer or ligand precursor. The bromomethyl group can be used for polymer modification (grafting-from or grafting-onto) or for covalent immobilization of the thiazole moiety onto surfaces or nanoparticles. The electron-withdrawing nature of the trifluoromethyl group modifies the electronic properties of the thiazole ring, which can be exploited in the design of organic electronic materials, sensors, or catalysts .

Chemical Biology: Activity-Based Probe Design

The bifunctional nature of the compound is well-suited for chemical biology applications. The bromomethyl group can be used to install a bioorthogonal handle (e.g., an alkyne or azide) or a fluorescent reporter, while the trifluoromethylthiazole core can be designed to engage a specific biological target. This approach is foundational for developing activity-based probes (ABPs) used in target identification, imaging, and diagnostics .

Application

Selection Property

Validation Focus

Medicinal Chemistry Library Synthesis

Bromomethyl SN2 handle and CF3 lipophilicity modulation

Derivatization efficiency and SAR reproducibility

Agrochemical Scaffold Development

Thiazole core with CF3 substitution for target engagement

Pest/pathogen binding and environmental degradation profile

Polymer and Ligand Precursor

Bromomethyl grafting functionality for surface modification

Material property modulation and stability after immobilization

Activity-Based Probe Design

Bifunctional derivatization for bioorthogonal reporter installation

Target engagement and imaging compatibility